Cas no 942010-50-6 (4,5-dimethoxy-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-nitrobenzamide)

• Product Name: 4,5-dimethoxy-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-nitrobenzamide
• CAS No: 942010-50-6
• MF: C₂₂H₂₇N₃O₇
• MW: 445.46568608284
• CID: 5461152
• Update Time: 2025-07-17

4,5-dimethoxy-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethoxy-N-(2-(3-methoxyphenyl)-2-morpholinoethyl)-2-nitrobenzamide
• 4,5-dimethoxy-N-[2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl]-2-nitrobenzamide
• VU0504375-1
• 4,5-dimethoxy-N-[2-(3-methoxyphenyl)-2-morpholin-4-ylethyl]-2-nitrobenzamide
• 4,5-dimethoxy-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-nitrobenzamide

• Inchi： 1S/C22H27N3O7/c1-29-16-6-4-5-15(11-16)19(24-7-9-32-10-8-24)14-23-22(26)17-12-20(30-2)21(31-3)13-18(17)25(27)28/h4-6,11-13,19H,7-10,14H2,1-3H3,(H,23,26)
• InChI Key： FIYIWLRJBDEICL-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(C1C=CC=C(C=1)OC)CNC(C1C=C(C(=CC=1[N+](=O)[O-])OC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 611
• XLogP3: 2.1
• Topological Polar Surface Area: 115

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 4,5-dimethoxy-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-nitrobenzamide

Recent Advances in the Study of 4,5-dimethoxy-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-nitrobenzamide (CAS: 942010-50-6)

The compound 4,5-dimethoxy-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-nitrobenzamide (CAS: 942010-50-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure featuring multiple methoxy groups, a morpholine ring, and a nitrobenzamide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound in drug development.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary data suggest that 4,5-dimethoxy-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-nitrobenzamide exhibits selective binding affinity towards certain enzymes and receptors involved in inflammatory pathways. This selectivity makes it a candidate for further development as an anti-inflammatory agent. Additionally, its structural features have been explored for their role in modulating cellular signaling pathways, particularly those related to oxidative stress and apoptosis.

Recent pharmacological studies have employed advanced techniques such as high-throughput screening and molecular docking to assess the compound's efficacy and safety profile. These studies have revealed that the molecule possesses favorable pharmacokinetic properties, including good bioavailability and metabolic stability. Furthermore, in vitro and in vivo experiments have demonstrated its ability to cross the blood-brain barrier, suggesting potential applications in neurodegenerative diseases.

The synthesis and optimization of 4,5-dimethoxy-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-nitrobenzamide have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, while structural analogs have been designed to enhance its therapeutic index. These efforts have led to the identification of derivatives with improved potency and reduced off-target effects, paving the way for preclinical development.

In conclusion, the latest research on 4,5-dimethoxy-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-nitrobenzamide (CAS: 942010-50-6) highlights its potential as a versatile scaffold for drug discovery. Its unique chemical structure and promising biological activity make it a valuable candidate for further investigation in various therapeutic areas. Future studies are expected to focus on clinical translation and the exploration of its full pharmacological potential.